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Get Quote

Chemical Identifiers and Properties

The table below summarizes the basic information available for 3,5-dimethoxybenzaldehyde and a related

compound, syringaldehyde (3,5-dimethoxy-4-hydroxybenzaldehyde) [1] [2].

Property
3,5-Dimethoxybenzaldehyde
[2]

Syringaldehyde (3,5-Dimethoxy-4-
hydroxybenzaldehyde) [1]

CAS Number 7311-34-4 134-96-3

Molecular
Formula

C9H10O3 C9H10O4

Molecular
Weight

166.18 g/mol 182.18 g/mol

Physical Form White to Beige Crystalline
Solid

Crystalline Powder (Brown to Green-Yellow)

Melting Point 44°C to 48°C Information Missing

Boiling Point 151°C (16.0 mmHg) 192.0°C to 193.0°C (14.0 mmHg)
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Handling and Stability Data is Limited

The search results do not contain specific experimental data or protocols for preventing the degradation of

3,5-dimethoxybenzaldehyde. The main available information relates to basic safety handling [2]:

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation [2].

Precautions: Wear protective gloves, protective clothing, and eye protection. Avoid breathing dust or
vapors [2].

Experimental Workflow for Stability Assessment

Based on standard laboratory practice for chemical stability, here is a general workflow you could adapt and

explore experimentally. The diagram below outlines the key decision points.
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Start: Assess Compound Stability

Analyze Chemical Structure
for Sensitive Functional Groups

Define Stress Conditions

Conduct Stability Tests

Monitor & Analyze Degradation

Is compound stable
under tested conditions?

Establish Storage Protocol

Yes Is degradation
acceptable?

No

No

Yes
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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